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Compound of Interest

Compound Name: 3,3"-Diethyilthiadicarbocyanine

Cat. No.: B1197498

An In-depth Technical Guide to 3,3'-
Diethylthiadicarbocyanine lodide

This technical guide provides a comprehensive overview of 3,3'-Diethylthiadicarbocyanine
iodide, a fluorescent dye with significant applications in biological research and drug
development. The guide details its chemical structure, physicochemical properties, and its use
as a fluorescent probe, particularly for DNA and mitochondria. Detailed experimental protocols
and workflow visualizations are also provided to assist researchers in its practical application.

Chemical Structure and Nomenclature

A point of clarification is necessary regarding the nomenclature of related cyanine dyes. The
length of the polymethine chain connecting the two benzothiazole rings varies, leading to
different compounds with similar names. This guide focuses on 3,3'-
Diethylthiadicarbocyanine iodide, which possesses a five-carbon methine chain and is
identified by the CAS number 514-73-8.[1]

e IUPAC Name: 3-Ethyl-2-[5-(3-ethyl-2(3H)-benzothiazolylidene)-1,3-
pentadienyl]benzothiazolium iodide[1][2][3]

» Synonyms: DiSC2(5), DTDCI, Dithiazine[2][3]
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Below is a diagram representing the chemical structure of 3,3'-Diethylthiadicarbocyanine

iodide.

Caption: Chemical structure of 3,3'-Diethylthiadicarbocyanine lodide.

Physicochemical and Spectral Properties

The quantitative properties of 3,3'-Diethylthiadicarbocyanine iodide are summarized in the

tables below. These properties are crucial for its application in various experimental settings.

Table 1: Physicochemical Properties

Property Value Reference(s)
CAS Number 514-73-8 [1]

Molecular Formula C23H23IN2S2 [11[2]
Molecular Weight 518.48 g/mol [1][2]
Appearance Dark green to black powder [2][3]

Melting Point 249 °C (decomposes) [3]

Solubility SqubIe.in DMSO; slightly Be

soluble in methanol or ethanol
Purity =298% (HPLC) [2][3]
Table 2: Spectral Data

Property Value Reference(s)
Excitation Maximum (Aex) ~651-660 nm [2]

Emission Maximum (Aem) ~750-800 nm [2]

Molar Absorptivity (€)

249,000 cm~tM~* at 655.75

nm in ethanol
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Applications in Research and Development

3,3'-Diethylthiadicarbocyanine iodide is a versatile near-infrared (NIR) fluorescent dye with
several key applications in biological research.[2] Its utility stems from its ability to penetrate
tissues deeply and minimize autofluorescence from biological samples.[2]

o DNA Intercalation: This dye can insert into the minor groove of DNA, forming cofacial dimers.
[2] This property makes it a valuable tool for the rapid genetic screening and for studying
DNA structure and interactions.[2]

» Mitochondrial and Cellular Staining: It is used as a tracer in cell biology and can selectively
stain mitochondria by intercalating into lipid bilayers.[2] This is useful for studying
mitochondrial dynamics, function, and membrane potential.[2][3]

» Fluorescence Imaging: Due to its NIR fluorescence, it is employed as a contrast agent in
various imaging techniques, including three-dimensional fluorescence lifetime tomography, to
visualize cells and tissues.[2][4]

 Membrane Potential Studies: The fluorescence properties of this dye can change in
response to variations in cell membrane potential, making it a sensitive probe for studying
these physiological phenomena.[2][3]

» Anthelmintic Properties: It has also been identified as an effective broad-spectrum
anthelmintic.[2]

Experimental Protocols

The following are generalized protocols for the application of 3,3'-Diethylthiadicarbocyanine
iodide in common research applications. Note that optimal conditions may vary depending on
the cell type and experimental setup.

General Protocol for Staining Mitochondria in Adherent
Cells

This protocol outlines the steps for staining mitochondria in live adherent cells for fluorescence
microscopy.
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» Reagent Preparation:

o Prepare a 1 mM stock solution of 3,3'-Diethylthiadicarbocyanine iodide in high-quality
DMSO. Store this stock solution at -20°C, protected from light.

o On the day of the experiment, prepare a fresh working solution by diluting the stock
solution in a pre-warmed live-cell imaging medium to a final concentration of 25-500 nM.
The optimal concentration should be determined experimentally.

e Cell Preparation and Staining:

o Culture cells on sterile glass-bottom dishes or chambered cover glasses suitable for
microscopy.

o Pre-warm the live-cell imaging medium and the prepared staining solution to 37°C.

o Remove the culture medium from the cells and wash them once with the pre-warmed live-
cell imaging medium.

o Add the staining solution to the cells, ensuring the entire surface is covered.
o Incubate the cells for 15-45 minutes in a 37°C incubator with an appropriate CO2 level.

o Remove the staining solution and wash the cells three times with the pre-warmed live-cell
imaging medium.

e Imaging:

o The cells are now ready for imaging using a fluorescence microscope equipped with
appropriate filters for NIR dyes (Excitation: ~650 nm, Emission: ~750 nm).

Protocol for DNA Binding Studies using UV-Vis
Spectroscopy

This protocol describes a general method for studying the interaction of 3,3'-
Diethylthiadicarbocyanine iodide with DNA.

o Reagent Preparation:
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o Prepare a stock solution of 3,3'-Diethylthiadicarbocyanine iodide in an appropriate
buffer (e.g., sodium cacodylate buffer, 1. mM, pH 7.0).

o Dissolve DNA samples in the same buffer. Anneal the DNA by heating to 80°C for 20
minutes, followed by slow cooling (1°C/min) to 4°C.

o Quantify the DNA concentration using UV-Vis spectroscopy.
« Titration and Spectral Measurement:

o Perform a titration by adding stepwise increments of the dye to a solution of DNA.

o After each addition, record the UV-Vis absorption spectrum to observe changes in the
dye's absorption profile upon binding to DNA.

o Similarly, circular dichroism (CD) spectroscopy can be used to monitor the induced CD
signal in the dye's absorption region upon binding to the chiral DNA helix.[5]

Visualized Workflows and Signaling Pathways

The following diagrams, created using the DOT language, illustrate key experimental workflows
and principles related to the use of 3,3'-Diethylthiadicarbocyanine iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. adipogen.com [adipogen.com]

3. 3,3'-Diethylthiadicarbocyanine iodide - CAS-Number 514-73-8 - Order from Chemodex
[chemodex.com]

4. 3,3-DIETHYLTHIADICARBOCYANINE IODIDE | 514-73-8 [chemicalbook.com]

5. 3,3"-Diethylthiatricarbocyanine lodide: A Highly Sensitive Chiroptical Reporter of DNA
Helicity and Sequence - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Chemical structure and IUPAC name of 3,3'-
Diethylthiadicarbocyanine iodide]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1197498?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197498?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/3-3prime-diethylthiadicarbocyanine-iodide-514-73-8
https://adipogen.com/storeconfig/choose/store?destination=cdx-d0114-3-3-diethylthiadicarbocyanine-iodide.html
https://www.chemodex.com/products/33-diethylthiadicarbocyanine-iodide/
https://www.chemodex.com/products/33-diethylthiadicarbocyanine-iodide/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4122269.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC3233455/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3233455/
https://www.benchchem.com/product/b1197498#chemical-structure-and-iupac-name-of-3-3-diethylthiadicarbocyanine-iodide
https://www.benchchem.com/product/b1197498#chemical-structure-and-iupac-name-of-3-3-diethylthiadicarbocyanine-iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1197498#chemical-structure-and-iupac-name-of-3-3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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